Cas no 83409-32-9 (Desethylamiodarone)

Desethylamiodarone structure

Product Name:Desethylamiodarone

CAS No:83409-32-9

MF:C₂₃H₂₅I₂NO₃

MW:617.258451223373

CID:60562

PubChem ID:104774

Update Time:2024-10-26

Desethylamiodarone Chemical and Physical Properties

Names and Identifiers

- Desethylamiodarone
- (2-Butyl-1-benzofuran-3-yl)-[4-(2-ethylaminoethoxy)-3,5-diiodophenyl]methanone
- Desethyl Amiodarone Discontinued See: D288731
- (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone
- Desethyl Amiodarone Discontinued See: D288731
- N-DESETHYL AMIODARONE HCL
- (2-butyl-1-benzofuran-3-yl){4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl}methanone
- (2-Butyl-3-benzofuranyl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone
- Deethylamiodarone
- Methanone,(2-butyl-3-benzofuranyl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)
- N-Deethylamiodarone
- N-Desethylamiodarone
- N-Monodesethylamiodarone
- (2-Butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone (ACI)
- DAMI
- LB 33020
- LB-33020
- Discontinued See: D288731
- CHEBI:180711
- (2-butyl-1-benzouran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone
- (2-{4-[(2-butyl-1-benzofuran-3-yl)carbonyl]-2,6-diiodophenoxy}ethyl)(ethyl)amine
- L 33520
- mono-N-desethylamiodarone
- (2-butylbenzofuran-3-yl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)methanone
- DESETHYLAMINODARONE
- AMIODARONE METABOLITE M7
- Q27283413
- M31FU99E3Y
- BDBM18958
- SCHEMBL4535165
- Methanone, (2-butyl-3-benzofuranyl)(4-(2-(ethylamino)ethoxy)-3,5-diiodophenyl)-
- Desethyl amiodarone
- CHEMBL1600
- DESETHYLAMINODARONE [WHO-DD]
- HY-122423
- CS-0085426
- VXOKDLACQICQFA-UHFFFAOYSA-N
- AMIODARONE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
- 83409-32-9
- DTXSID00232344
- (2-Butyl-3-benzofuranyl)[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]-methanone
- FT-0665924
- UNII-M31FU99E3Y
- AKOS027383912
- Amiodarone-M N-Desethyl
- NS00007432
- DA-52454
- Inchi： 1S/C23H25I2NO3/c1-3-5-9-20-21(16-8-6-7-10-19(16)29-20)22(27)15-13-17(24)23(18(25)14-15)28-12-11-26-4-2/h6-8,10,13-14,26H,3-5,9,11-12H2,1-2H3
- InChI Key： VXOKDLACQICQFA-UHFFFAOYSA-N
- SMILES： O=C(C1=C(CCCC)OC2C1=CC=CC=2)C1C=C(I)C(OCCNCC)=C(I)C=1

Computed Properties

Exact Mass: 616.99200
Monoisotopic Mass: 616.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 10
Complexity: 508
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 51.5A^2

Experimental Properties

Density: 1.638 g/cm3
Boiling Point: 630.3ºC at 760 mmHg
Flash Point: 335ºC
Refractive Index: 1.635
PSA: 51.47000
LogP: 6.59480

Desethylamiodarone Customs Data

HS CODE：29211990

Desethylamiodarone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AH49232-100mg	Desethylamiodarone	83409-32-9	97%	100mg	$1080.00	2024-04-19

Desethylamiodarone Production Method

Production Method 1

60154-59-8

1951-26-4

83409-32-9

Reaction Conditions

1.1 Catalysts: Sodium iodide Solvents: Dimethylformamide ; 24 h, rt
1.2 Reagents: Water
2.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 2 h, reflux
2.2 Solvents: Methanol ; 1 h, reflux

Reference

Trace amine-associated receptor 1 (TAAR1) is activated by amiodarone metabolites

Snead, Aaron N.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(22), 5920-5922

Production Method 2

52490-15-0

83409-32-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Sodium iodide , Sodium chlorite Solvents: Methanol , Water ; 2 h, -5 °C; 2 h, -5 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: Sodium iodide Solvents: Dimethylformamide ; 24 h, rt
2.2 Reagents: Water
3.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 2 h, reflux
3.2 Solvents: Methanol ; 1 h, reflux

Reference

Trace amine-associated receptor 1 (TAAR1) is activated by amiodarone metabolites

Snead, Aaron N.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(22), 5920-5922

Production Method 3

1096359-59-9

83409-32-9

Reaction Conditions

1.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 2 h, reflux
1.2 Solvents: Methanol ; 1 h, reflux

Reference

Trace amine-associated receptor 1 (TAAR1) is activated by amiodarone metabolites

Snead, Aaron N.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(22), 5920-5922

Production Method 4

19774-82-4

83409-32-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water ; 0.5 h, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Toluene ; 16 h, reflux

Reference

Preparation and purification of desethylamiodarone hydrochloride

Lucas, Anthony N.; et al, Synthetic Communications, 2006, 36(22), 3371-3376

Production Method 5

91339-47-8

83409-32-9

Reaction Conditions

1.1 Reagents: Pyridine , Methanesulfonyl chloride ; 0 °C; 30 min, rt
1.2 Reagents: Water
2.1 Catalysts: Sodium iodide Solvents: Dimethylformamide ; 24 h, rt
2.2 Reagents: Water
3.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 2 h, reflux
3.2 Solvents: Methanol ; 1 h, reflux

Reference

Trace amine-associated receptor 1 (TAAR1) is activated by amiodarone metabolites

Snead, Aaron N.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(22), 5920-5922

Production Method 6

110-73-6

83409-32-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2 d, rt
1.2 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Pyridine , Methanesulfonyl chloride ; 0 °C; 30 min, rt
2.2 Reagents: Water
3.1 Catalysts: Sodium iodide Solvents: Dimethylformamide ; 24 h, rt
3.2 Reagents: Water
4.1 Reagents: 1-Chloroethyl chloroformate Solvents: 1,2-Dichloroethane ; 2 h, reflux
4.2 Solvents: Methanol ; 1 h, reflux

Reference

Trace amine-associated receptor 1 (TAAR1) is activated by amiodarone metabolites

Snead, Aaron N.; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(22), 5920-5922

Desethylamiodarone Raw materials

Desethylamiodarone Preparation Products

Desethylamiodarone (83409-32-9)

Desethylamiodarone Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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